Cas no 171048-67-2 (6-(3,5-dimethylbenzoyl)-5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-(3,5-dimethylbenzoyl)-5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 171048-67-2
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 6252952
• PubChem ID: 22256579
• Update Time: 2025-10-13

6-(3,5-dimethylbenzoyl)-5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-dimethylbenzoyl)-5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• SCHEMBL6085497
• 6-(3,5-dimethylbenzoyl)-5-ethylpyrimidine-2,4(1H,3H)-dione
• VU0549320-1
• DTOIQAIIROKCPI-UHFFFAOYSA-N
• SCHEMBL22639977
• 6-(3,5-dimethylbenzoyl)-5-ethyl-1H-pyrimidine-2,4-dione
• 5-Ehtyl-6-(3,5-dimethylbenzoyl)-2,4-pyrimidinedione
• 171048-67-2
• F9995-0220
• 5-Ethyl-6-(3,5-dimethylbenzoyl)-2,4-pyrimidinedione
• AKOS015958802

• Inchi： 1S/C15H16N2O3/c1-4-11-12(16-15(20)17-14(11)19)13(18)10-6-8(2)5-9(3)7-10/h5-7H,4H2,1-3H3,(H2,16,17,19,20)
• InChI Key： DTOIQAIIROKCPI-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=C(C)C=1)C1=C(C(NC(N1)=O)=O)CC

Computed Properties

• Exact Mass: 272.11609238g/mol
• Monoisotopic Mass: 272.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.3Ų

Additional information on 6-(3,5-dimethylbenzoyl)-5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Recent Advances in the Study of 6-(3,5-dimethylbenzoyl)-5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 171048-67-2)

In recent years, the compound 6-(3,5-dimethylbenzoyl)-5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 171048-67-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydropyrimidine-dione core, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 6-(3,5-dimethylbenzoyl)-5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione, highlighting its efficient production via a multi-step process involving condensation and cyclization reactions. The study emphasized the compound's high yield and purity, which are critical for its subsequent pharmacological evaluation. Furthermore, the research team identified key intermediates that could be leveraged for the development of analogs with enhanced bioactivity.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's mechanism of action. The researchers demonstrated that 6-(3,5-dimethylbenzoyl)-5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione acts as a potent inhibitor of specific enzymes involved in inflammatory pathways. In vitro and in vivo studies revealed its ability to suppress pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, recent preclinical studies have explored the compound's efficacy in oncology. A 2023 study in Molecular Cancer Therapeutics found that 6-(3,5-dimethylbenzoyl)-5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated cell cycle pathways. The compound's ability to induce apoptosis and inhibit tumor growth in mouse models underscores its potential as a novel chemotherapeutic agent.

Despite these promising findings, challenges remain in the clinical translation of 6-(3,5-dimethylbenzoyl)-5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires formulation optimization to enhance its therapeutic index. Ongoing research is focused on developing prodrugs or nanoparticle-based delivery systems to address these limitations.

In conclusion, 6-(3,5-dimethylbenzoyl)-5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 171048-67-2) represents a versatile scaffold with significant therapeutic potential. Continued research into its synthesis, mechanism of action, and clinical applications will be essential for advancing this compound into the next stages of drug development. The integration of computational modeling and high-throughput screening may further accelerate the discovery of optimized derivatives with improved efficacy and safety profiles.